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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive structural analysis of 1-Benzyl-3-
(chloromethyl)-1H-indazole, a heterocyclic compound of interest in medicinal chemistry and

drug development. This document details its synthesis, spectroscopic characterization, and

predicted physicochemical properties. While experimental crystal structure data is not currently

available in the public domain, this guide offers a thorough examination of the available data to

support further research and development activities.

Introduction
Indazole derivatives are a prominent class of heterocyclic compounds that have garnered

significant attention in the field of medicinal chemistry due to their diverse pharmacological

activities. The indazole scaffold is a key structural motif in a variety of therapeutic agents. The

subject of this guide, 1-Benzyl-3-(chloromethyl)-1H-indazole, serves as a crucial

intermediate in the synthesis of more complex molecules with potential therapeutic

applications. A detailed understanding of its structural and chemical properties is paramount for

its effective utilization in drug design and development.
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The chemical structure of 1-Benzyl-3-(chloromethyl)-1H-indazole consists of a bicyclic

indazole core, with a benzyl group attached to the N1 position of the indazole ring and a

chloromethyl group at the C3 position.

Diagram: Chemical Structure
Caption: 2D structure of 1-Benzyl-3-(chloromethyl)-1H-indazole.

Table 1: Physicochemical Properties
Property Value Source

Molecular Formula C15H13ClN2 -

Molecular Weight 256.73 g/mol -

Boiling Point 431.2 ± 33.0 °C Predicted

Density 1.20 ± 0.1 g/cm³ Predicted

pKa 0.77 ± 0.50 Predicted

Synthesis and Experimental Protocols
The primary route for the synthesis of 1-Benzyl-3-(chloromethyl)-1H-indazole involves the

chlorination of its precursor, 1-benzyl-3-hydroxymethyl-1H-indazole.[1]

Diagram: Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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